N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine

• IUPAC Name: N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C21H29N5O/c1-17-13-19(7-8-26(17)15-18-5-3-2-4-6-18)24-20-14-21(23-16-22-20)25-9-11-27-12-10-25/h2-6,14,16-17,19H,7-13,15H2,1H3,(H,22,23,24)
• InChI Key: BBYDELXWPJFICZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1CC2=CC=CC=C2)NC3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine is a synthetic organic compound that belongs to the class of heterocyclic amines. This compound is characterized by a complex structure that includes a piperidine ring, a morpholine ring, and a pyrimidine ring. It is of significant interest in medicinal chemistry due to its potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Piperidine Intermediate: The synthesis begins with the preparation of the piperidine intermediate. This can be achieved by the alkylation of piperidine with benzyl chloride in the presence of a base such as sodium hydride.

Introduction of the Morpholine Ring: The next step involves the introduction of the morpholine ring. This can be done by reacting the piperidine intermediate with morpholine under reflux conditions.

Formation of the Pyrimidine Ring: The final step is the formation of the pyrimidine ring. This is typically achieved by reacting the intermediate with a suitable pyrimidine precursor under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of any reducible functional groups.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzyl position, using reagents like sodium hydride and alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, mild temperatures.

Substitution: Sodium hydride, alkyl halides, aprotic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically results in the corresponding alcohols or amines.

Scientific Research Applications

N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: It is investigated for its potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer properties.

Industry: It may be used in the development of new materials or as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression.

Comparison with Similar Compounds

Similar Compounds

N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine: shares structural similarities with other heterocyclic amines, such as:

Uniqueness

The uniqueness of N-(1-benzyl-2-methylpiperidin-4-yl)-6-morpholin-4-ylpyrimidin-4-amine lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.